Cas no 20970-75-6 (3-methylpyridine-2-carbonitrile)

3-methylpyridine-2-carbonitrile Properties

Names and Identifiers

• 2-Cyano-3-methylpyridine
• 2-CYANO-3-PICOLINE
• 3-METHYLPICOLINONITRILE
• 3-METHYL-PYRIDINE-2-CARBONITRILE
• 3-METHYL-2-PYRIDINECARBONITRILE
• 2-Cyano-3-methly pyridine
• 2-Cyano-B-picoline
• 2-Hydroxy-6-Methyl-5-nitropyridine
• 3-methylpyridine-2-carbonitrile
• 3-methyl-2-cyanopyridine
• +Expand

• MDL： MFCD00190585
• InChIKey： WBXZCDIZXWDPBL-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2/c1-6-3-2-4-9-7(6)5-8/h2-4H,1H3
• SMILES： C1=CC=NC(=C1C)C#N
• BRN： 112001

Computed Properties

• Exact Mass: 118.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.053
• Heavy Atom Count: 9
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.7A^2

Experimental Properties

• LogP: 1.26168
• PSA: 36.68000
• Refractive Index: 1.5500 (estimate)
• Boiling Point: 142°C/38mmHg(lit.)
• Melting Point: 84.0 to 87.0 deg-C
• Flash Point: Fahrenheit: 230 ° f
  Celsius: 110 ° c
  
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\uff0c\u5149\u7167\u4e0b\u6613\u53d8\u8272\u3002","dst":"White crystals, easy to change color under light."},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Sensitiveness: Sensitive to light
• Density: 1.1151 (rough estimate)

3-methylpyridine-2-carbonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3439
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1

3-methylpyridine-2-carbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%